Cas no 604747-26-4 (N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide)

• Product Name: N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
• CAS No: 604747-26-4
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 5780765
• PubChem ID: 1470581
• Update Time: 2023-11-21

N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS000655731
• 604747-26-4
• N-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-methylbenzamide
• N-(5-((2-(benzylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methylbenzamide
• F1838-2886
• N-(5-{[(BENZYLCARBAMOYL)METHYL]SULFANYL}-1,3,4-THIADIAZOL-2-YL)-4-METHYLBENZAMIDE
• Benzamide, 4-methyl-N-[5-[[2-oxo-2-[(phenylmethyl)amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-(5-{(benzylcarbamoyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-methylbenzamide

• Inchi： 1S/C19H18N4O2S2/c1-13-7-9-15(10-8-13)17(25)21-18-22-23-19(27-18)26-12-16(24)20-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key： KEFQXCXICUHEKG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(C)=CC=2)=O)S1)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 398.08711818g/mol
• Monoisotopic Mass: 398.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 7.85±0.50(Predicted)